Cas no 258-00-4 (Pyrazino[2,3-b]phenazine(7CI,8CI,9CI))

Pyrazino[2,3-b]phenazine(7CI,8CI,9CI) structure
258-00-4 structure
Product Name:Pyrazino[2,3-b]phenazine(7CI,8CI,9CI)
CAS No:258-00-4
MF:C14H8N4
MW:232.240121841431
CID:286247
PubChem ID:59467660
Update Time:2025-04-19

Pyrazino[2,3-b]phenazine(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrazino[2,3-b]phenazine(7CI,8CI,9CI)
    • pyrazino[2,3-b]phenazine
    • 1,4,6,11-Tetraazanaphthacene
    • Quinoxalino[7',6':2,3]quinoxaline
    • 258-00-4
    • DTXSID60732138
    • SCHEMBL13156530
    • Inchi: 1S/C14H8N4/c1-2-4-10-9(3-1)17-13-7-11-12(8-14(13)18-10)16-6-5-15-11/h1-8H
    • InChI Key: NBHGXMUTPWDLRG-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C2C=C3C(=CC=12)N=CC=N3

Computed Properties

  • Exact Mass: 232.07504
  • Monoisotopic Mass: 232.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 51.56

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